Cas no 1805720-63-1 (Methyl 3-(4-bromo-2-(trifluoromethylthio)phenyl)propanoate)

Methyl 3-(4-bromo-2-(trifluoromethylthio)phenyl)propanoate is a fluorinated aromatic ester with a bromo-substituted phenyl ring and a trifluoromethylthio functional group. This compound is of interest in synthetic organic chemistry due to its versatile reactivity, particularly in cross-coupling reactions and as a precursor for pharmaceuticals or agrochemicals. The presence of both bromine and trifluoromethylthio groups enhances its utility in selective transformations, such as Suzuki-Miyaura or nucleophilic aromatic substitutions. Its ester functionality allows further derivatization, making it valuable in the synthesis of complex molecules. The trifluoromethylthio moiety contributes to increased lipophilicity and metabolic stability, which is beneficial in medicinal chemistry applications.
Methyl 3-(4-bromo-2-(trifluoromethylthio)phenyl)propanoate structure
1805720-63-1 structure
Product Name:Methyl 3-(4-bromo-2-(trifluoromethylthio)phenyl)propanoate
CAS No:1805720-63-1
MF:C11H10BrF3O2S
MW:343.160111904144
CID:4977708
Update Time:2025-06-08

Methyl 3-(4-bromo-2-(trifluoromethylthio)phenyl)propanoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-(4-bromo-2-(trifluoromethylthio)phenyl)propanoate
    • Inchi: 1S/C11H10BrF3O2S/c1-17-10(16)5-3-7-2-4-8(12)6-9(7)18-11(13,14)15/h2,4,6H,3,5H2,1H3
    • InChI Key: FVYHLROYHBGJCA-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)SC(F)(F)F)CCC(=O)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 286
  • XLogP3: 4.4
  • Topological Polar Surface Area: 51.6

Methyl 3-(4-bromo-2-(trifluoromethylthio)phenyl)propanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013015936-250mg
Methyl 3-(4-bromo-2-(trifluoromethylthio)phenyl)propanoate
1805720-63-1 97%
250mg
470.40 USD 2021-06-25
Alichem
A013015936-500mg
Methyl 3-(4-bromo-2-(trifluoromethylthio)phenyl)propanoate
1805720-63-1 97%
500mg
815.00 USD 2021-06-25
Alichem
A013015936-1g
Methyl 3-(4-bromo-2-(trifluoromethylthio)phenyl)propanoate
1805720-63-1 97%
1g
1,475.10 USD 2021-06-25

Additional information on Methyl 3-(4-bromo-2-(trifluoromethylthio)phenyl)propanoate

Methyl 3-(4-bromo-2-(trifluoromethylthio)phenyl)propanoate (CAS No. 1805720-63-1): A Comprehensive Overview

Methyl 3-(4-bromo-2-(trifluoromethylthio)phenyl)propanoate, identified by its CAS number 1805720-63-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a unique structural motif, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of Methyl 3-(4-bromo-2-(trifluoromethylthio)phenyl)propanoate consists of a phenyl ring substituted with a bromine atom at the 4-position and a trifluoromethylthio group at the 2-position. This arrangement imparts distinct electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The presence of both bromine and trifluoromethylthio groups enhances the compound's lipophilicity and metabolic stability, making it an attractive scaffold for drug design.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting specific biological pathways. The structural features of Methyl 3-(4-bromo-2-(trifluoromethylthio)phenyl)propanoate align well with this trend, as they provide a versatile platform for modulating enzyme activity and receptor binding. For instance, studies have demonstrated its potential in inhibiting kinases and other enzymes involved in cancer progression. The trifluoromethylthio group, in particular, has been shown to enhance binding affinity and selectivity, which are crucial factors in drug development.

The compound's< strong>CAS number 1805720-63-1 serves as a unique identifier, facilitating its recognition and use in scientific literature and databases. This standardized naming convention ensures consistency across different research settings, enabling researchers to accurately reference and utilize the compound in their experiments. The systematic nomenclature also aids in regulatory compliance and patent applications, where precise chemical descriptions are essential.

One of the most compelling aspects of Methyl 3-(4-bromo-2-(trifluoromethylthio)phenyl)propanoate is its synthetic accessibility. Researchers have developed efficient synthetic routes to produce this compound in high yields, making it readily available for further functionalization and derivatization. These synthetic strategies often involve multi-step organic transformations, including bromination, thiolation, and esterification processes. The ability to modify the structure of this compound allows for the exploration of various pharmacological profiles, expanding its potential applications.

Recent advancements in computational chemistry have further enhanced the understanding of Methyl 3-(4-bromo-2-(trifluoromethylthio)phenyl)propanoate. Molecular modeling techniques have been employed to predict the binding interactions between this compound and its target proteins. These simulations provide valuable insights into the compound's mechanism of action and help optimize its structure for improved efficacy. Additionally, virtual screening methods have been used to identify new analogs with enhanced potency and reduced toxicity.

The pharmaceutical industry has shown particular interest in derivatives of Methyl 3-(4-bromo-2-(trifluoromethylthio)phenyl)propanoate due to their potential therapeutic benefits. Preclinical studies have highlighted its role as an anti-inflammatory agent, with promising results in animal models of chronic inflammation. Furthermore, preliminary data suggest that this compound may exhibit neuroprotective properties, making it a candidate for treating neurodegenerative disorders such as Alzheimer's disease.

In conclusion, Methyl 3-(4-bromo-2-(trifluoromethylthio)phenyl)propanoate (CAS No. 1805720-63-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, synthetic accessibility, and promising biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various health challenges.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited